Cas no 37865-90-0 (6-ethoxy-2,3-dihydro-1H-Indole)

• Product Name: 6-ethoxy-2,3-dihydro-1H-Indole
• CAS No: 37865-90-0
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1111740
• PubChem ID: 524506
• Update Time: 2025-06-09

6-ethoxy-2,3-dihydro-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-2,3-dihydro-1H-Indole
• EN300-1296319
• 6-ethoxy-dihydroindole
• 37865-90-0
• VNQYYRLBJAYXLB-UHFFFAOYSA-N
• SCHEMBL15880148

• Inchi： 1S/C10H13NO/c1-2-12-9-4-3-8-5-6-11-10(8)7-9/h3-4,7,11H,2,5-6H2,1H3
• InChI Key： VNQYYRLBJAYXLB-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)NCC2

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 6-ethoxy-2,3-dihydro-1H-Indole

6-ethoxy-2,3-dihydro-1H-Indole (CAS No. 37865-90-0): An Overview of Its Properties and Applications

6-ethoxy-2,3-dihydro-1H-indole (CAS No. 37865-90-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the indole family, a class of heterocyclic aromatic compounds with a wide range of biological activities. The presence of the ethoxy group at the 6-position imparts unique chemical and biological properties to this molecule, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 6-ethoxy-2,3-dihydro-1H-indole consists of a six-membered indole ring fused with a five-membered pyrrole ring, with an ethoxy substituent at the 6-position. This structure provides a stable platform for further functionalization, enabling chemists to introduce additional groups to enhance its pharmacological properties. The compound's solubility in common organic solvents and its stability under various reaction conditions make it an ideal starting material for synthetic transformations.

In recent years, 6-ethoxy-2,3-dihydro-1H-indole has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as a scaffold for the synthesis of serotonin receptor modulators. Serotonin receptors play a crucial role in regulating mood, appetite, and sleep, making them important targets for the treatment of psychiatric disorders such as depression and anxiety. Studies have shown that derivatives of 6-ethoxy-2,3-dihydro-1H-indole can selectively bind to serotonin receptors, thereby modulating their activity and potentially offering new therapeutic options.

Beyond its role in serotonin receptor modulation, 6-ethoxy-2,3-dihydro-1H-indole has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Research has demonstrated that certain derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 6-ethoxy-2,3-dihydro-1H-indole could serve as a lead compound for the development of novel anti-inflammatory drugs.

The versatility of 6-ethoxy-2,3-dihydro-1H-indole extends to its use in the synthesis of agrochemicals. Indole derivatives are known for their plant growth regulatory properties and have been used as herbicides and plant growth regulators. Recent studies have shown that compounds derived from 6-ethoxy-2,3-dihydro-1H-indole can effectively control weed growth while promoting crop yield enhancement. This dual functionality makes it an attractive candidate for agricultural applications.

In addition to its biological activities, the synthetic accessibility of 6-ethoxy-2,3-dihydro-1H-indole has been a subject of extensive investigation. Various synthetic routes have been developed to efficiently produce this compound on both laboratory and industrial scales. One common approach involves the condensation of ethyl acetoacetate with tryptamine followed by reduction and alkylation steps. These methods have been optimized to achieve high yields and purity levels, ensuring that the compound meets the stringent quality standards required for pharmaceutical and agrochemical applications.

The safety profile of 6-ethoxy-2,3-dihydro-1H-indole is another important aspect that has been thoroughly evaluated. Toxicological studies have shown that this compound exhibits low toxicity when administered at therapeutic doses. However, as with any chemical compound used in pharmaceutical or agrochemical formulations, proper handling and storage practices are essential to ensure safety and efficacy.

In conclusion, 6-ethoxy-2,3-dihydro-1H-indole (CAS No. 37865-90-0) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique chemical structure and versatile biological activities make it an invaluable tool for researchers working on drug discovery, inflammation control, and agricultural applications. As ongoing research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for human health and well-being.